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Welcome to the technical support center for researchers, scientists, and drug development

professionals working with the Helioseal family of dental fissure sealants. This resource

provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed

experimental protocols to help you optimize the viscosity of Helioseal for maximal penetration

into deep fissures.

Frequently Asked Questions (FAQs)
Q1: What is Helioseal and what are the differences between the various Helioseal products?

A1: Helioseal is a brand of light-curing, resin-based fissure sealants designed to prevent

dental caries by sealing pits and fissures on the occlusal surfaces of teeth.[1][2] The Helioseal
product line includes several formulations that differ in terms of viscosity, filler content, color,

and fluoride release to suit various clinical and research needs.[2][3]

Helioseal F Plus: A white-pigmented, fluoride-releasing sealant with an optimized

consistency for efficient application.[1][4]

Helioseal Clear: A transparent, unfilled sealant with low viscosity, allowing for easy

monitoring of the underlying fissure.[2][5]

Helioseal F: A pigmented sealant containing fluoride and a higher filler content, resulting in a

higher viscosity.[2][3]
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Helioseal: The original pigmented, unfilled, low-viscosity sealant.[2][3]

Q2: How does viscosity influence the penetration of Helioseal into deep fissures?

A2: Viscosity is a critical factor in a sealant's ability to penetrate the narrow and complex

morphology of deep fissures.[6][7] Lower viscosity sealants generally exhibit better flow

characteristics, allowing them to penetrate deeper into fissures and create longer resin tags for

a strong micromechanical bond with the etched enamel.[7][8] This intimate adaptation is crucial

for the long-term retention and effectiveness of the sealant.[8]

Q3: What are the key factors, besides viscosity, that affect the deep fissure penetration of

Helioseal?

A3: Several factors beyond the inherent viscosity of the sealant can significantly impact its

penetration into deep fissures:

Fissure Morphology: The shape of the fissure plays a crucial role. U- and V-shaped fissures

are more accessible and easier to seal completely compared to narrow, deep I- or IK-shaped

fissures.[6][9]

Tooth Surface Preparation: Thorough cleaning of the pits and fissures to remove plaque and

debris is essential before sealant application.[7]

Enamel Etching: Proper acid etching of the enamel surface creates microporosities that the

sealant flows into, forming resin tags for mechanical retention.[8]

Moisture Control: Maintaining a dry field, free from salivary contamination, is critical for

achieving a strong and durable bond between the sealant and the enamel.[8][10]

Application Technique: The skill and experience of the operator in applying the sealant can

influence the outcome.[10]

Q4: Can the viscosity of Helioseal be modified for experimental purposes?

A4: While the viscosity of commercially available Helioseal products is pre-set by the

manufacturer, researchers can experimentally investigate the effects of viscosity by selecting

different Helioseal formulations with varying viscosities. For instance, comparing the
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penetration of the lower-viscosity Helioseal Clear with the higher-viscosity Helioseal F can

provide insights into the role of viscosity. In a laboratory setting, the viscosity of some resin-

based materials can be influenced by temperature; however, any deviation from the

manufacturer's recommended handling procedures should be carefully controlled and

documented in your experimental design.[11]
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Problem Possible Cause(s) Recommended Solution(s)

Incomplete fissure penetration

- High sealant viscosity: The

chosen Helioseal product may

have a viscosity that is too

high for the specific fissure

morphology. - Air entrapment:

Air bubbles may have been

introduced during sealant

application. - Insufficient

working time: The sealant may

have started to polymerize

before it could fully flow into

the fissure.

- Select a lower viscosity

Helioseal formulation: For very

narrow fissures, consider using

Helioseal Clear. - Use a fine-

tipped applicator: Apply the

sealant slowly and carefully,

allowing it to flow into the

fissure from one end to the

other to avoid trapping air. -

Ensure adequate working time:

Follow the manufacturer's

instructions for working and

curing times.

Poor sealant retention

- Moisture contamination:

Saliva or water may have

contaminated the etched

enamel surface, inhibiting

proper bonding.[8][10] -

Inadequate etching: The

enamel may not have been

etched for the recommended

duration, or the etchant may

have been improperly rinsed. -

Insufficient curing: The sealant

may not have been fully

polymerized due to inadequate

light intensity or curing time.

- Maintain strict isolation: Use

a rubber dam or cotton rolls to

ensure a dry working field.[12]

- Follow etching protocols

precisely: Adhere to the

manufacturer's recommended

etching time and rinsing

procedure. - Verify curing light

output: Ensure your curing

light is functioning correctly

and cure the sealant for the

recommended time.
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Voids or bubbles in the sealant

- Improper application

technique: The sealant may

have been applied too quickly

or with a "dabbing" motion. -

Syringe handling: Pulling back

on the syringe plunger after

dispensing can introduce air

into the tip.

- Apply with a smooth, flowing

motion: Use a gentle,

continuous motion to dispense

the sealant. - Avoid pulling

back the plunger: Once you

start dispensing, do not retract

the plunger until you are

finished.

Experimental Protocols
Protocol 1: In Vitro Evaluation of Helioseal Penetration
Depth
This protocol outlines a method for quantifying and comparing the penetration depth of different

Helioseal formulations into prepared tooth fissures.

Materials:

Extracted human molars with no signs of caries

Helioseal formulations (e.g., Helioseal F Plus, Helioseal Clear)

Phosphoric acid etchant (37%)

Dental curing light

Low-speed diamond saw

Scanning Electron Microscope (SEM)

Image analysis software

Methodology:

Tooth Preparation:
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Clean the occlusal surfaces of the extracted molars with a pumice slurry and rinse

thoroughly.

Dry the tooth surface with oil-free compressed air.

Etching and Sealant Application:

Apply 37% phosphoric acid etchant to the occlusal fissures for 15-20 seconds.

Rinse the etchant thoroughly with water for 20 seconds and dry the surface completely.

The etched enamel should have a frosty white appearance.

Apply the selected Helioseal formulation to the etched fissures according to the

manufacturer's instructions.

Light-cure the sealant for the recommended time.

Sample Sectioning and Imaging:

Embed the sealed teeth in epoxy resin.

Using a low-speed diamond saw, create longitudinal sections through the center of the

sealed fissures.

Prepare the sectioned surfaces for SEM analysis (e.g., polishing, gold-sputter coating).

Examine the sections under an SEM to visualize the sealant penetration and the formation

of resin tags.

Data Analysis:

Capture SEM images of the sealant-enamel interface.

Use image analysis software to measure the length of the resin tags and the percentage

of fissure penetration. The penetrability can be calculated as: (Sealant Penetration Depth /

Total Fissure Depth) x 100.[9]

Protocol 2: Measurement of Helioseal Viscosity
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This protocol describes the use of a rotational viscometer to determine the viscosity of different

Helioseal formulations.

Materials:

Helioseal formulations

Rotational viscometer (e.g., Anton Paar viscometer)[13][14]

Temperature-controlled sample holder

Appropriate spindle for the viscometer

Methodology:

Instrument Calibration and Setup:

Calibrate the viscometer according to the manufacturer's instructions.

Set the temperature of the sample holder to a standardized value (e.g., 25°C), as

temperature can affect viscosity.[11]

Sample Loading:

Dispense a sufficient amount of the Helioseal formulation into the sample holder, avoiding

the introduction of air bubbles.

Viscosity Measurement:

Immerse the spindle into the sealant.

Begin rotation of the spindle at a defined shear rate.

Record the viscosity reading once it has stabilized.

Repeat the measurement at different shear rates to assess the shear-thinning properties

of the sealant.

Data Recording and Comparison:
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Record the viscosity values (in Pascal-seconds or centipoise) for each Helioseal
formulation at each shear rate.

Compare the viscosity profiles of the different formulations.

Data Presentation
Table 1: Properties of Different Helioseal Formulations

Property
Helioseal F
Plus

Helioseal Clear Helioseal F
Helioseal
(Original)

Filler Content
Fine-grained

fillers[4]
Unfilled[2][3] 40%[3] Unfilled[2][3]

Viscosity

Optimized

consistency,

flowable[1][15]

Low[2][5] Higher[3] Low[2][3]

Fluoride Release Yes[1][4] No[2][3] Yes[2][3] No[2][3]

Color
White-

pigmented[1][4]
Transparent[2][5] Pigmented[2][3] Pigmented[2][3]

Density 1.25 g/cm³[16] 1.12 g/cm³[17] Not specified Not specified

Table 2: Fissure Morphology and Sealant Penetration
Fissure Type Description

Expected Sealant
Penetration

U-type
Wide, shallow, and easily

accessible
High[6][9]

V-type Moderately wide and tapering Good to High[6][9]

I-type Very narrow and deep Low to Moderate[6][9]

IK-type
Narrow entrance with a wider

base
Low to Moderate[6][9]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://www.ivoclar.com/en_li/products/prevention-and-care/helioseal-f-plus
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/en_li/products/prevention-and-care/helioseal-clear
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Scientific-Documentation-Helioseal-F-Plus-2022-Final-E.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wxMzQyODE0fGFwcGxpY2F0aW9uL3BkZnxoYzUvaDZjLzEwNzc1MDU1NDk5Mjk0fGZmZWY3YjkwZDM5MjVmY2QyOTE4ZDRkNjI5M2U2Y2UzYjVjYzE0MzgxNGE3MWExY2FjYTg1M2E5MGMxN2Y1YTk
https://unident.se/storage/0E01A70BCE7B2CB9424AAB6A559F1E4F1B06FB61A67F57064BF41045A91AFCEF/2387b3d2087147bead713311b0af961a/pdf/media/7f5404212d3545f79acd05ab2def0809/heliosealfplus.pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.ivoclar.com/en_li/products/prevention-and-care/helioseal-clear
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://www.ivoclar.com/medias/Helioseal.pdf?context=bWFzdGVyfGNlbHVtLWNvbm5lY3QyLWFzc2V0c3wyMDI1MzQ4fGFwcGxpY2F0aW9uL3BkZnxZMlZzZFcwdFkyOXVibVZqZERJdFlYTnpaWFJ6TDJnNVpTOW9PVEl2TVRBek56RTFORGd3TWpBM05qWXVjR1JtfDE3OGY5MjMyNmNlYjAxY2Y4MmQ5MGY4MjljNzhiYjAwOTIwYjVlNDJmNDIwZjZmZmQyMDhjZjllOGUzNzg1MzU
https://www.scribd.com/document/429233677/Helioseal-pdf
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/VXE748
https://www.dmi.co.uk/sites/admin/plugins/elfinder/files/dmi/DCI%20-%20MSDS/IVOC-558521AN%20-%20HELIOSEAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978922/
https://www.researchgate.net/publication/338898732_Pit_and_fissure_sealants_penetration_capacity_and_their_correlation_with_fissure_morphology
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978922/
https://www.researchgate.net/publication/338898732_Pit_and_fissure_sealants_penetration_capacity_and_their_correlation_with_fissure_morphology
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978922/
https://www.researchgate.net/publication/338898732_Pit_and_fissure_sealants_penetration_capacity_and_their_correlation_with_fissure_morphology
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978922/
https://www.researchgate.net/publication/338898732_Pit_and_fissure_sealants_penetration_capacity_and_their_correlation_with_fissure_morphology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Analysis

Extracted Molar Clean with Pumice Etch with Phosphoric Acid Apply Helioseal Light Cure Section Tooth SEM Imaging Measure Penetration Depth

Click to download full resolution via product page

Caption: Workflow for in vitro evaluation of sealant penetration depth.
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Caption: Key factors influencing deep fissure penetration of dental sealants.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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